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Compound of Interest

Compound Name: 5-Nitroso-2,4,6-triaminopyrimidine

Cat. No.: B018466 Get Quote

An In-depth Technical Guide to 5-Nitroso-2,4,6-triaminopyrimidine

This technical guide provides a comprehensive overview of 5-Nitroso-2,4,6-
triaminopyrimidine, a versatile chemical intermediate. The information is tailored for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical and Physical Properties
5-Nitroso-2,4,6-triaminopyrimidine, also known as 2,4,6-Triamino-5-nitrosopyrimidine, is a

heterocyclic organic compound. Its fundamental properties are summarized below.
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Property Value Source(s)

CAS Number 1006-23-1 [1][2][3]

Molecular Formula C₄H₆N₆O [1][2][3]

Molecular Weight 154.13 g/mol [1][2][3]

Appearance
Purple solid, Light Pink to Pink,

or Pale Red
[3][4][5]

Melting Point 300 °C [3][6]

Boiling Point 277.47°C (estimate) [3][6]

Density 1.4788 g/cm³ (estimate) [3][6]

Solubility
Slightly soluble in DMF and

DMSO upon heating
[3][6]

Stability

Stable, but incompatible with

strong oxidizing agents. Air

sensitive.

[3][6][7]

Storage
Store at < -15°C under an inert

gas like nitrogen.
[1]

Synthesis and Experimental Protocols
Several methods for the synthesis of 5-Nitroso-2,4,6-triaminopyrimidine have been reported.

Below are detailed protocols for the most common approaches.

Nitrosation of 2,4,6-Triaminopyrimidine
This method involves the direct nitrosation of 2,4,6-triaminopyrimidine.

Experimental Protocol:

Dissolve 2,4,6-triaminopyrimidine (300 mg, 2.40 mmol) in water (2.4 mL).[4]

Add acetic acid (220 μL) to the solution.[4]
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Cool the mixture in an ice bath.[4]

Prepare a solution of sodium nitrite (NaNO₂) (174 mg, 2.52 mmol) in water (1 mL).[4]

Add the sodium nitrite solution dropwise to the cooled pyrimidine solution. A pink precipitate

will form.[4]

Stir the resulting mixture at room temperature for 15 minutes.[4]

Filter the precipitate and wash it sequentially with water, acetone, and ether.[4]

Dry the product under vacuum to obtain 5-Nitroso-2,4,6-triaminopyrimidine as a purple

solid (yield: 342 mg, 92%).[4]

Synthesis Workflow: Nitrosation of 2,4,6-Triaminopyrimidine
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Workflow for the Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine via Nitrosation

Dissolve 2,4,6-triaminopyrimidine
in H₂O and acetic acid

Cool mixture
in an ice bath

Add NaNO₂ solution dropwise
(Pink precipitate forms)

Stir at room temperature
for 15 minutes

Filter the precipitate

Wash with H₂O, acetone, and ether

Dry under vacuum

Obtain 5-Nitroso-2,4,6-triaminopyrimidine
(Purple solid)

Click to download full resolution via product page

Caption: Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b018466?utm_src=pdf-body-img
https://www.benchchem.com/product/b018466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One-Pot Synthesis from Guanidine Salt and
Malononitrile
This improved process allows for the production of 5-Nitroso-2,4,6-triaminopyrimidine
without the isolation of intermediate products.[8]

Experimental Protocol:

Boil a guanidine salt and malononitrile in a lower aliphatic alcohol in the presence of a base.

After cooling, adjust the pH of the reaction mixture with acetic acid.

Add water to the mixture.

Treat the aqueous, acid-adjusted mixture with nitrous acid (formed in situ from a nitrite salt

like sodium nitrite).

The precipitated 5-Nitroso-2,4,6-triaminopyrimidine is then recovered by filtration, washed

with water, and dried.[8]

Applications in Research and Development
5-Nitroso-2,4,6-triaminopyrimidine is a significant intermediate in the synthesis of various

molecules with pharmaceutical and industrial applications.

Pharmaceutical Synthesis: It is a key precursor in the production of aminobenzodiazepines

and the diuretic drug 2,4,7-triamino-6-phenyl-pteridine.[4][8] It is also explored for its

potential in developing new medications, including anti-cancer agents, due to its nitrogen-

rich structure.[9]

Industrial Chemistry: It is used to synthesize 2,4,5,6-tetraaminopyrimidine, a component in

oxidation hair dyes.[8]

Agrochemicals: This compound serves as a precursor in the synthesis of herbicides and

pesticides.[9]

Energetic Materials: The N-oxidation of 5-Nitroso-2,4,6-triaminopyrimidine can lead to the

synthesis of energetic compounds like 5-Nitro-2,4,6-triaminopyrimidine-1,3-Dioxide
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(NTAPDO) and 5-Nitro-2,4,6-triaminopyrimidine-1-oxide (NTAPMO).[10]

Biological Activity and Mechanism of Action
The specific signaling pathways and detailed mechanism of action for 5-Nitroso-2,4,6-
triaminopyrimidine are not extensively documented in the available literature. However, as an

N-nitroso compound, its biological activity may be related to the general mechanisms attributed

to this class of molecules.

N-nitroso compounds are known to be carcinogenic in animal studies.[11] Their mechanism of

action involves the formation of potent electrophilic alkylating agents either through

spontaneous decomposition or metabolic activation.[11] These electrophiles can then react

with the DNA in target tissues, leading to the formation of altered bases, which can initiate

carcinogenesis.[11] It is suggested that the biological activity of N-nitroso compounds in

humans is similar to that observed in experimental animals.[11]

General Mechanism of Action for N-Nitroso Compounds
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General Carcinogenic Mechanism of N-Nitroso Compounds

N-Nitroso Compound

Metabolic Activation or
Spontaneous Decomposition

Formation of Electrophilic
Alkylating Agent

Reaction with DNA in Target Tissues

Formation of Altered Bases

Initiation of Carcinogenesis

Click to download full resolution via product page

Caption: Carcinogenic mechanism of N-Nitroso compounds.

Safety and Handling
5-Nitroso-2,4,6-triaminopyrimidine is for research use only and is not intended for diagnostic

or therapeutic use.[2] It is classified as an irritant, causing skin and serious eye irritation, and

may cause respiratory irritation.[3] Standard laboratory safety precautions, including the use of

personal protective equipment, should be followed when handling this compound. It is

incompatible with strong oxidizing agents and is air-sensitive.[3][5][7] Proper storage in a

freezer at -20°C is recommended.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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